Cas no 856595-47-6 (4,6-Pyrimidinediamine,2-methoxy-)
856595-47-6 structure
Product Name:4,6-Pyrimidinediamine,2-methoxy-
CAS No:856595-47-6
MF:C5H8N4O
MW:140.143219947815
CID:717563
Update Time:2024-01-31
4,6-Pyrimidinediamine,2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Pyrimidinediamine,2-methoxy-
- 2-methoxypyrimidine-4,6-diamine
- 4,6-Pyrimidinediamine,2-methoxy-(9CI)
- 4,6-Pyrimidinediamine, 2-methoxy-
-
- Inchi: 1S/C5H8N4O/c1-10-5-8-3(6)2-4(7)9-5/h2H,1H3,(H4,6,7,8,9)
- InChI Key: UWLSQWAECHMLDC-UHFFFAOYSA-N
- SMILES: C1(OC)=NC(N)=CC(N)=N1
Computed Properties
- Exact Mass: 140.07
- Monoisotopic Mass: 140.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 99.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87A^2
Experimental Properties
- Density: 1.341±0.06 g/cm3(Predicted)
- Boiling Point: 402.0±48.0 °C(Predicted)
- pka: 5.39±0.10(Predicted)
4,6-Pyrimidinediamine,2-methoxy- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jason Wan Lab Chip, 2020,20, 4528-4538
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